Cas no 97862-08-3 (Cyclohexanepropanol, a,g,g-trimethyl-4-(1-methylethyl)-, acetate, cis- (9CI))

• Product Name: Cyclohexanepropanol, a,g,g-trimethyl-4-(1-methylethyl)-, acetate, cis- (9CI)
• CAS No: 97862-08-3
• MF: C₁₇H₃₂O₂
• MW: 268.434785842896
• CID: 804171
• PubChem ID: 113422
• Update Time: 2025-04-19

Cyclohexanepropanol, a,g,g-trimethyl-4-(1-methylethyl)-, acetate, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol, a,g,g-trimethyl-4-(1-methylethyl)-, acetate, cis- (9CI)
• cis-4-(isopropyl)-alpha,gamma,gamma-trimethylcyclohexylpropyl acetate
• 97862-07-2
• DTXSID90913615
• EINECS 308-050-8
• 4-methyl-4-[4-(propan-2-yl)cyclohexyl]pentan-2-yl acetate
• EINECS 308-049-2
• 97862-08-3
• Cyclohexanepropanol, alpha,gamma,gamma-trimethyl-4-(1-methylethyl)-, acetate, trans-
• DTXSID801149170
• NS00126562

• Inchi： 1S/C17H32O2/c1-12(2)15-7-9-16(10-8-15)17(5,6)11-13(3)19-14(4)18/h12-13,15-16H,7-11H2,1-6H3
• InChI Key： XCNNCSRLOKMMQZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)CC(C)(C)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 268.24
• Monoisotopic Mass: 268.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 286.6°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.455